Cas no 2092205-93-9 ((1r,3r)-3-(2,2-difluoroethoxy)cyclobutan-1-ol, trans)

• Product Name: (1r,3r)-3-(2,2-difluoroethoxy)cyclobutan-1-ol, trans
• CAS No: 2092205-93-9
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• CID: 5238944
• Update Time: 2025-10-28

(1r,3r)-3-(2,2-difluoroethoxy)cyclobutan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(2,2-difluoroethoxy)-, trans-
• (1r,3r)-3-(2,2-difluoroethoxy)cyclobutan-1-ol, trans

• Inchi： 1S/C6H10F2O2/c7-6(8)3-10-5-1-4(9)2-5/h4-6,9H,1-3H2/t4-,5-
• InChI Key： QGRVCVIIDDBWFD-URHBZAFASA-N
• SMILES： [C@@H]1(O)C[C@@H](OCC(F)F)C1

Additional information on (1r,3r)-3-(2,2-difluoroethoxy)cyclobutan-1-ol, trans

(1R,3R)-3-(2,2-Difluoroethoxy)cyclobutan-1-ol, Trans: A Comprehensive Overview

The compound (1R,3R)-3-(2,2-difluoroethoxy)cyclobutan-1-ol with CAS No. 2092205-93-9 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. Its unique structure, characterized by a cyclobutane ring with a trans configuration and a 2,2-difluoroethoxy substituent, makes it a subject of interest for researchers exploring its potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The trans configuration of this compound plays a crucial role in its interactions with biological systems. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics simulations, to understand how the spatial arrangement of atoms influences its binding affinity to target proteins. These findings underscore the potential of this compound as a lead molecule in the development of novel therapeutic agents.

The synthesis of (1R,3R)-3-(2,2-difluoroethoxy)cyclobutan-1-ol involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent introduction of the 2,2-difluoroethoxy group via nucleophilic substitution reactions. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess during these reactions, ensuring the desired stereochemical outcome.

From a materials science perspective, this compound exhibits intriguing physical properties that make it suitable for applications in polymer chemistry. Its ability to form hydrogen bonds due to the hydroxyl group and its fluorinated substituent contribute to its unique solubility characteristics. Recent research has explored its use as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. These polymers show promise in high-performance applications such as aerospace materials and electronic devices.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of (1R,3R)-3-(2,2-difluoroethoxy)cyclobutan-1-ol. Initial findings suggest that it undergoes slow degradation under aerobic conditions due to its stable fluorinated structure. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

The application of green chemistry principles has also been explored in the synthesis and use of this compound. Researchers have developed catalytic processes that reduce waste generation and energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

Looking ahead, collaborations between chemists and biologists are expected to unlock new insights into the biological functions of (1R,3R)-3-(2,2-difluoroethoxy)cyclobutan-1-ol. Its potential as an inhibitor or activator of specific enzymes is currently under investigation using high-throughput screening techniques. Such studies could pave the way for its use in treating various diseases or as a component in diagnostic tools.

In conclusion, (1R,3R)-3-(2,2-difluoroethoxy)cyclobutan-1-ol stands at the intersection of cutting-edge research in organic chemistry and materials science. Its unique structure and stereochemical properties make it a valuable compound for both academic exploration and industrial applications. As research continues to unfold, this molecule is poised to contribute significantly to advancements across multiple scientific domains.